N-(1(S)-carboxy-(4-hydroxy-3-iodophenyl)ethyl)-alanylproline
N-(1(S)-carboxy-(4-hydroxy-3-iodophenyl)ethyl)-alanylproline
Brand Name:
Vulcanchem
CAS No.:
104531-07-9
VCID:
VC0216795
InChI:
InChI=1S/C17H21IN2O6/c1-9(15(22)20-6-2-3-13(20)17(25)26)19-12(16(23)24)8-10-4-5-14(21)11(18)7-10/h4-5,7,9,12-13,19,21H,2-3,6,8H2,1H3,(H,23,24)(H,25,26)/t9-,12?,13-/m0/s1
SMILES:
CC(C(=O)N1CCCC1C(=O)O)NC(CC2=CC(=C(C=C2)O)I)C(=O)O
Molecular Formula:
C17H21IN2O6
Molecular Weight:
476.3 g/mol
N-(1(S)-carboxy-(4-hydroxy-3-iodophenyl)ethyl)-alanylproline
CAS No.: 104531-07-9
Main Products
VCID: VC0216795
Molecular Formula: C17H21IN2O6
Molecular Weight: 476.3 g/mol
CAS No. | 104531-07-9 |
---|---|
Product Name | N-(1(S)-carboxy-(4-hydroxy-3-iodophenyl)ethyl)-alanylproline |
Molecular Formula | C17H21IN2O6 |
Molecular Weight | 476.3 g/mol |
IUPAC Name | (2S)-1-[(2S)-2-[[1-carboxy-2-(4-hydroxy-3-iodophenyl)ethyl]amino]propanoyl]pyrrolidine-2-carboxylic acid |
Standard InChI | InChI=1S/C17H21IN2O6/c1-9(15(22)20-6-2-3-13(20)17(25)26)19-12(16(23)24)8-10-4-5-14(21)11(18)7-10/h4-5,7,9,12-13,19,21H,2-3,6,8H2,1H3,(H,23,24)(H,25,26)/t9-,12?,13-/m0/s1 |
Standard InChIKey | OWPKZUVCCJEJRB-SKGBEAKQSA-N |
Isomeric SMILES | C[C@@H](C(=O)N1CCC[C@H]1C(=O)O)NC(CC2=CC(=C(C=C2)O)I)C(=O)O |
SMILES | CC(C(=O)N1CCCC1C(=O)O)NC(CC2=CC(=C(C=C2)O)I)C(=O)O |
Canonical SMILES | CC(C(=O)N1CCCC1C(=O)O)NC(CC2=CC(=C(C=C2)O)I)C(=O)O |
Synonyms | CPAP-E N-(1(S)-carboxy-(4-hydroxy-3-iodophenyl)ethyl)-alanylproline N-(1(S)-carboxy-(4-OH-3-(125)iodopheny)ethyl)-Ala-Pro N-(1(S)-carboxy-(4-OH-3-iodophenyl)ethyl)-Ala-Pro |
PubChem Compound | 147063 |
Last Modified | Nov 11 2021 |
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